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Compound of Interest

Compound Name: Tellurium, dibutyl-

Cat. No.: B1595815

For researchers, scientists, and drug development professionals, the safe handling of
organotellurium compounds like dibutyl tellurium is paramount. This document provides
immediate, essential safety protocols, operational guidance, and disposal plans to ensure
laboratory safety and build confidence in chemical handling procedures.

Chemical Identification and Physical Properties
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Chemical Name

Dibutyl tellurium

[1]

Di-n-butyltellurium, 1-

Synonyms 1][2
ynony (butyltellanyl)butane Hiz]
CAS Number 38788-38-4 [1]
Molecular Formula C8H18Te [1]
Molecular Weight 241.83 g/mol [1][2]
Appearance Yellow liquid [3114]
109-112 °C at 12 mmHg; 50
Boiling Point °C at 1 torr (for Di-tert-butyl [2][3]
Telluride)
Insoluble in water and ethanol,
Solubility soluble in ether, petroleum [2]

ether, and THF.

Hazard Identification and GHS Classification

Dibutyl tellurium is a hazardous substance. The following GHS classifications have been

identified for a closely related isomer, di-tert-butyl telluride, and should be considered relevant

for dibutyl tellurium.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
H225: Highly
Flammable Liquids GHSO02: Flame Danger flammable liquid and
vapor.[3]
o GHSO06: Skull and H300: Fatal if
Acute Toxicity, Oral Danger
crossbones swallowed.[3]
Skin GHSO07: Exclamation ] H315: Causes skin
: o Warning N
Corrosion/Irritation mark irritation.[3]
Serious Eye GHSO07: Exclamation ] H319: Causes serious
o Warning o
Damage/Eye Irritation mark eye irritation.[3]

Note: General hazards for tellurium compounds also include potential for reproductive toxicity
and skin sensitization.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling dibutyl tellurium.
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Protection Type

Specification

Hand Protection

Double-gloving is recommended. Use a
chemical-resistant outer glove (e.g., nitrile) over

an inner glove.

Eye Protection

Chemical safety goggles and a face shield are

required.

Skin and Body Protection

A flame-resistant lab coat and chemical-
resistant apron should be worn. Full-length

pants and closed-toe shoes are mandatory.

Respiratory Protection

Work must be conducted in a certified chemical
fume hood. If there is a risk of exposure

exceeding limits, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors

and particulates should be used.

Handling and Storage

o Engineering Controls: All work with dibutyl tellurium must be performed in a well-ventilated

laboratory, inside a certified chemical fume hood.[2]

o Safe Handling Practices:

[¢]

[e]

o

[¢]

o

o Storage:

Do not breathe vapors or mists.

Use only non-sparking tools.

Avoid all contact with skin, eyes, and clothing.

Handle under an inert atmosphere (e.g., nitrogen or argon).[2]

Ground all equipment to prevent static discharge.

o Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.
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o Store away from heat, sparks, open flames, and incompatible materials such as strong
oxidizing agents.

o Keep under an inert atmosphere.[2]

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

immediate medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5][6]

Inhalation

Move the victim to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration.

Seek immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][6]

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert, non-combustible
material (e.g., vermiculite, sand). Collect the
absorbed material into a sealed container for
disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Fire

Use a dry chemical, carbon dioxide, or foam
extinguisher. Do not use water, as it may be
ineffective. Firefighters should wear self-
contained breathing apparatus and full

protective gear.

Disposal Plan

o Waste Generation: All materials contaminated with dibutyl tellurium, including empty

containers, disposable labware, and cleaning materials, must be considered hazardous
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waste.

o Waste Collection: Collect all hazardous waste in clearly labeled, sealed containers.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific guidance
on the disposal of tellurium-containing compounds.[5]

Experimental Protocols

Detailed experimental protocols should be developed and reviewed by the principal investigator
and safety officer before any work with dibutyl tellurium begins. These protocols should include

a step-by-step description of the procedure, a list of all chemicals and equipment to be used, a

detailed risk assessment, and specific emergency procedures for the planned experiment.

Visual Workflow for Safe Handling of Dibutyl
Tellurium
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Caption: Workflow for the safe handling of dibutyl tellurium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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